Cas no 5634-47-9 (4,4,4-tris(trifluoromethyl)butanenitrile)

• Product Name: 4,4,4-tris(trifluoromethyl)butanenitrile
• CAS No: 5634-47-9
• MF: C₇H₄F₉N
• MW: 273.098993301392
• CID: 945239
• PubChem ID: 2773219
• Update Time: 2025-04-19

4,4,4-tris(trifluoromethyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4,4,4-tris(trifluoromethyl)butanenitrile
• 4,4-BIS(TRIFLUOROMETHYL)-5,5,5-TRIFLUOROPENTANONITRILE
• 5,5,5-trifluoro-4,4-bis(trifluoromethyl)pentanenitrile
• 5,5,5-Trifluor-4,4-bis-trifluormethyl-valeronitril
• PC5986
• 5,5,5-trifluoro-4,4-bistrifluoromethylvaleronitrile
• Pentanenitrile, 5,5,5-trifluoro-4,4-bis(trifluoromethyl)-
• DTXSID10378287
• A831009
• 5634-47-9
• 4,4-Bis(trifluoromethyl)-5,5,5-trifluorovaleronitrile
• 5,5,5-tris(fluoranyl)-4,4-bis(trifluoromethyl)pentanenitrile
• DB-052895

• Inchi： 1S/C7H4F9N/c8-5(9,10)4(2-1-3-17,6(11,12)13)7(14,15)16/h1-2H2
• InChI Key： ZSUQCQIRAHYPPR-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C(F)(F)F)CCC#N)(F)F

Computed Properties

• Exact Mass: 273.02000
• Monoisotopic Mass: 273.02000259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Melting Point: 25°C
• Boiling Point: 80°C 55mm
• PSA: 23.79000
• LogP: 3.96348

4,4,4-tris(trifluoromethyl)butanenitrile Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38